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Compound of Interest |

4-Amino-1-
Compound Name: (trifluoromethyl)cyclohexan-1-ol

hydrochloride

Cat. No.: B568897

Technical Guide: 4-Amino-1-
(trifluoromethyl)cyclohexan-1-ol Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known chemical properties of 4-
Amino-1-(trifluoromethyl)cyclohexan-1-ol hydrochloride. Due to the limited availability of
public domain data, this document summarizes information primarily sourced from chemical
suppliers and provides a plausible, though not experimentally verified, synthetic route based on
analogous chemical transformations. Currently, there is no publicly available information
regarding the biological activity, mechanism of action, or specific signaling pathways associated
with this compound. This guide is intended to serve as a foundational resource for researchers
interested in this molecule and to highlight areas where further investigation is required.

Chemical Properties

4-Amino-1-(trifluoromethyl)cyclohexan-1-ol hydrochloride is a fluorinated cyclohexane
derivative. The presence of the trifluoromethyl group is expected to influence its lipophilicity,
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metabolic stability, and binding interactions with biological targets, making it a compound of
interest in medicinal chemistry and drug discovery.

General Information

Basic chemical identifiers and properties have been compiled from various chemical supplier

databases.

Property Value Source(s)
4-amino-1-

IUPAC Name (trifluoromethyl)cyclohexan-1- N/A
ol;hydrochloride

CAS Number 1421602-78-9 [1]

Molecular Formula C7H14CIF3NO [1]

Molecular Weight 219.64 g/mol [1]

Physical Form Off-white solid N/A

Purity Typically =297% [1]

Storage Store at 0-8 °C N/A

Physicochemical Properties

Detailed experimental data for the physicochemical properties of 4-Amino-1-
(trifluoromethyl)cyclohexan-1-ol hydrochloride are not readily available in the public
domain. The data presented below are based on computational predictions and information for
structurally similar compounds.
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Property Value Notes

) ) ) Experimental data is required
Melting Point Not available ] )
for confirmation.

Experimental data is required

Boiling Point Not available ] )
for confirmation.
Expected to be soluble in
water and polar organic
solvents like methanol and
Solubility Not available ethanol due to its

hydrochloride salt form.
Experimental verification is

needed.

Spectral Data

No experimental spectral data (NMR, IR, Mass Spectrometry) for 4-Amino-1-
(trifluoromethyl)cyclohexan-1-ol hydrochloride has been found in the reviewed literature or
databases. Characterization of this compound would require standard analytical techniques.

Experimental Protocols

A detailed, experimentally verified protocol for the synthesis of 4-Amino-1-
(trifluoromethyl)cyclohexan-1-ol hydrochloride is not available in the peer-reviewed
literature. However, a plausible synthetic route can be proposed based on the synthesis of
structurally related compounds, particularly the N,N-dibenzylated precursor. The proposed two-
step synthesis involves the reductive amination of a ketone precursor followed by the
deprotection of the amino group.

Proposed Synthetic Pathway
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Step 1: Reductive Amination

(4-0)(0-1-(triﬂuoromelhyl)cyclohexan-l-ol)i Dibenzylamine NaBH(OAc)s

\ J \ J \ J

(cis-d-(DibenzyIamino)-1-(trifluoromethyl)cyclohexan-l-ol) | Hz, Pd/C
A/

(4-Amino-l-(trifluoromethyl)cyclohexan-l—ol) HCI

:
( )

Step 2: Deprotection

Click to download full resolution via product page
Caption: Proposed two-step synthesis of the target compound.
Step 1: Synthesis of cis-4-(Dibenzylamino)-1-
(trifluoromethyl)cyclohexan-1-ol (Protected

Intermediate)

This procedure is adapted from the synthesis of similar aminocyclohexanol derivatives.
o Materials:

o 4-Oxo0-1-(trifluoromethyl)cyclohexan-1-ol

o Dibenzylamine

o Sodium triacetoxyborohydride (NaBH(OAC)3)
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[e]

Dichloromethane (DCM), anhydrous

o

Saturated aqueous sodium bicarbonate (NaHCOs) solution

Brine

[¢]

[¢]

Anhydrous magnesium sulfate (MgSQOa)

[e]

Standard laboratory glassware and magnetic stirrer

e Procedure:

o To a solution of 4-oxo-1-(trifluoromethyl)cyclohexan-1-ol in anhydrous dichloromethane,
add dibenzylamine.

o Stir the mixture at room temperature for 30 minutes.
o Add sodium triacetoxyborohydride in portions to the reaction mixture.

o Continue stirring at room temperature and monitor the reaction progress by Thin Layer
Chromatography (TLC).

o Upon completion, quench the reaction by the slow addition of saturated agueous sodium
bicarbonate solution.

o Separate the organic layer, and extract the aqueous layer with dichloromethane.
o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
o Filter and concentrate the solution under reduced pressure to obtain the crude product.

o Purify the crude product by flash column chromatography on silica gel to yield cis-4-
(Dibenzylamino)-1-(trifluoromethyl)cyclohexan-1-ol.

Step 2: Synthesis of 4-Amino-1-
(trifluoromethyl)cyclohexan-1-ol hydrochloride (Final
Product)
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This procedure is a general method for the debenzylation of amines.

o Materials:

o cis-4-(Dibenzylamino)-1-(trifluoromethyl)cyclohexan-1-ol

[¢]

Palladium on carbon (10% Pd/C)

Methanol or Ethanol

[e]

o

Hydrogen gas (Hz2) or a hydrogen donor like ammonium formate

[¢]

Hydrochloric acid (HCI) solution in a suitable solvent (e.g., diethyl ether or methanol)

[¢]

Standard hydrogenation apparatus or round-bottom flask with a balloon

e Procedure:

o

Dissolve cis-4-(Dibenzylamino)-1-(trifluoromethyl)cyclohexan-1-ol in methanol or ethanol
in a suitable reaction vessel.

o Add a catalytic amount of 10% Pd/C.

o Subject the mixture to a hydrogen atmosphere (balloon or hydrogenation apparatus) and
stir vigorously at room temperature.

o Monitor the reaction by TLC until the starting material is consumed.

o Filter the reaction mixture through a pad of celite to remove the catalyst, and wash the pad
with the solvent.

o To the filtrate, add a solution of hydrochloric acid to precipitate the hydrochloride salt.

o Isolate the solid product by filtration, wash with a non-polar solvent (e.g., diethyl ether),
and dry under vacuum to obtain 4-Amino-1-(trifluoromethyl)cyclohexan-1-ol
hydrochloride.

Biological Activity and Signaling Pathways
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As of the date of this publication, there is no publicly available information regarding the
biological activity, mechanism of action, or any associated signaling pathways for 4-Amino-1-
(trifluoromethyl)cyclohexan-1-ol hydrochloride. The presence of the trifluoromethyl group
and the aminocyclohexanol scaffold suggests potential applications in medicinal chemistry, as
these motifs are present in various biologically active molecules. However, without
experimental data, any discussion of its biological role would be purely speculative.

Future Research Directions

The lack of biological data for this compound presents a clear opportunity for future research. A
logical first step would be to perform a broad biological screening to identify any potential
therapeutic areas. Depending on the screening results, further studies could focus on target
identification, mechanism of action elucidation, and structure-activity relationship (SAR)
studies.
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Caption: A potential workflow for investigating the biological activity.

Safety Information

Based on available supplier safety data sheets, 4-Amino-1-(trifluoromethyl)cyclohexan-1-ol
hydrochloride should be handled with care.

e Hazard Statements:
o H302: Harmful if swallowed.

o H315: Causes skin irritation.
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o H319: Causes serious eye irritation.

e Precautionary Statements:

[e]

Wear protective gloves, eye protection, and face protection.

(¢]

Wash skin thoroughly after handling.

[¢]

If swallowed, call a poison center or doctor if you feel unwell.

o

If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

Users should always consult the most up-to-date Safety Data Sheet (SDS) from their supplier
before handling this chemical.

Conclusion

4-Amino-1-(trifluoromethyl)cyclohexan-1-ol hydrochloride is a chemical compound with
potential for applications in research and development, particularly in the field of medicinal
chemistry. This guide has summarized the currently available chemical information and
proposed a synthetic route. The significant gap in the knowledge of its physicochemical
properties, spectral data, and biological activity underscores the need for further experimental
investigation to fully characterize this molecule and explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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